(3R)-1-(ethanesulfonyl)-3-methylpiperazine

• IUPAC Name: (3R)-1-ethylsulfonyl-3-methylpiperazine
• InChI: InChI=1S/C7H16N2O2S/c1-3-12(10,11)9-5-4-8-7(2)6-9/h7-8H,3-6H2,1-2H3/t7-/m1/s1
• InChI Key: LTMHYXIOUFANLF-SSDOTTSWSA-N
• Canonical SMILES: CCS(=O)(=O)N1CCNC(C1)C
• Isomeric SMILES: CCS(=O)(=O)N1CCN[C@@H](C1)C
• Molecular Formula: C7H16N2O2S
• Molecular Weight: 192.28 g/mol

Description

Synthesis Analysis

This involves detailing the chemical reactions used to synthesize the compound. It includes the reactants, conditions, catalysts, and the yield of the product.

Molecular Structure Analysis

This involves the use of techniques like X-ray crystallography, NMR spectroscopy, and computational methods to determine the spatial arrangement of atoms in the molecule.

Chemical Reactions Analysis

This involves studying the reactions that the compound undergoes. It includes the reactants, products, and the mechanism of the reaction.

Physical And Chemical Properties Analysis

This involves determining properties like melting point, boiling point, solubility, density, refractive index, and various spectroscopic properties.

Scientific Research Applications

Chiral Solvating Properties

The molecule has been observed to exhibit chiral solvating properties, as demonstrated in a study where it formed diastereomeric hydrogen-bonded associates with various compounds. This led to the splitting of characteristic signals in NMR spectra, indicating the molecule's potential as a chiral solvating agent in NMR spectroscopy (Wagger et al., 2007).

Metabolism and Anticancer Activity

A compound structurally similar to (3R)-1-(ethanesulfonyl)-3-methylpiperazine, TM208, has shown significant in vivo and in vitro anticancer activity with low toxicity. Its metabolism in rat bile was extensively studied, revealing extensive metabolization and the identification of multiple metabolites (Jiang et al., 2007).

Physicochemical and Biological Properties

The molecule, as part of various poly(amido-amine)s (PAAs), has shown significant differences in the basicity of amino groups. These differences in basicity correlated with variations in cytotoxicity and pH-dependent haemolysis, revealing insights into the relationship between physicochemical properties and biological behavior (Ferruti et al., 2000).

Molecular Structure Analysis

Structural analysis of molecules containing the (3R)-1-(ethanesulfonyl)-3-methylpiperazine moiety has provided insights into molecular conformations, hydrogen bonding, and crystal structures. This information is crucial for understanding the interactions and stability of such compounds (Odabaşoǧlu & Büyükgüngör, 2006).

Hydrogen-Bonding in Crystal Structures

The molecule's derivatives have been used to form multi-component hydrogen-bonding salts with aromatic carboxylic acids, leading to diverse 3D net supramolecular architectures. This provides valuable information about the molecule's role in forming stable crystal structures and its potential applications in material science (Yu et al., 2015).

Quantum Chemical Calculations and Spectroscopic Analysis

Quantum chemical calculations and spectroscopic analysis of the molecule have been performed to understand its electronic properties, charge density distribution, and site of chemical reactivity. Such studies are crucial for the rational design of new compounds with desired properties (Mahalakshmi & Balachandran, 2015).

Mechanism of Action

If the compound is biologically active, its mechanism of action is studied. This involves understanding how the compound interacts with biological systems.

Safety and Hazards

This involves studying the compound’s toxicity, flammability, environmental impact, and precautions for handling and storage.

Future Directions

This involves discussing potential applications of the compound and areas for future research.